Cas no 145104-31-0 (1(2H)-Isoquinolinone, 2-methyl-3-(2-methylphenyl)-)
145104-31-0 structure
Product Name:1(2H)-Isoquinolinone, 2-methyl-3-(2-methylphenyl)-
CAS No:145104-31-0
MF:C17H15NO
MW:249.307104349136
CID:1314684
Update Time:2024-08-18
1(2H)-Isoquinolinone, 2-methyl-3-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1(2H)-Isoquinolinone, 2-methyl-3-(2-methylphenyl)-
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- Inchi: 1S/C17H15NO/c1-12-7-3-5-9-14(12)16-11-13-8-4-6-10-15(13)17(19)18(16)2/h3-11H,1-2H3
- InChI Key: GDWYLXGZXOTGNT-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C=C(C2=CC=CC=C2C)N1C
Computed Properties
- Exact Mass: 249.11545
Experimental Properties
- Density: 1.156±0.06 g/cm3(Predicted)
- Boiling Point: 431.5±45.0 °C(Predicted)
- PSA: 20.31
- pka: -2.92±0.70(Predicted)
1(2H)-Isoquinolinone, 2-methyl-3-(2-methylphenyl)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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